1-methyl-6-oxo-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C15H15N5O2S/c1-19-14(21)3-2-13(17-19)15(22)16-6-8-20-7-4-12(18-20)11-5-9-23-10-11/h2-5,7,9-10H,6,8H2,1H3,(H,16,22)
• InChI Key: UAXWXFQEVIFYQC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCCN2C=CC(=N2)C3=CSC=C3
• Molecular Formula: C15H15N5O2S
• Molecular Weight: 329.4 g/mol

Description

1-methyl-6-oxo-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C15H15N5O2S and its molecular weight is 329.38. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Applications

• Synthetic Approaches to Heterocyclic Derivatives : Research has explored the synthesis of various heterocyclic derivatives, including pyran, pyridine, and pyridazine derivatives, from related compounds. These chemical reactions are crucial for developing new molecules with potential applications in medicinal chemistry and material science (Mohareb et al., 2004).

• Antimicrobial Evaluation of Pyrimidine Derivatives : Another study reported on the synthesis of new pyrimidine derivatives, including pyrazolo-[3,4-b]pyrido[1,2-/]pyrimidine and substituted-6-(thien-2-yl)pyrimidine derivatives, and their evaluation for antimicrobial activity. This highlights the importance of heterocyclic compounds in developing new antimicrobial agents (Farag et al., 2008).

• Anticancer Activity of Pyrazole Carboxamide, Pyridazine, and Thienopyridazine Derivatives : A study focusing on the synthesis, characterization, and biological studies of novel pyrazole carboxamide, pyridazine, and thienopyridazine derivatives showed that some of these compounds exhibit significant antimicrobial activity, indicating their potential in drug development for treating infections (Othman & Hussein, 2020).